Cas no 565422-92-6 (2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one)

• Product Name: 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one
• CAS No: 565422-92-6
• MF: C₂₁H₁₆FN₃O₂S
• MW: 393.4340467453
• CID: 5954602
• PubChem ID: 1457216
• Update Time: 2025-05-21

2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26866992
• MLS002632884
• BDBM50296436
• CHEMBL560073
• 565422-92-6
• 2-{[4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(4-fluorophenyl)ethan-1-one
• AB00422668-05
• Z14359683
• SMR000064940
• 2-(4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylthio)-1-(4-fluorophenyl)ethanone
• AKOS000669543
• HMS2467K15
• MLS000058285
• 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C21H16FN3O2S/c22-17-10-8-16(9-11-17)18(26)14-28-21-24-23-20(19-7-4-12-27-19)25(21)13-15-5-2-1-3-6-15/h1-12H,13-14H2
• InChI Key： OZTGQDLSVFQODS-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)F)=O)C1=NN=C(C2=CC=CO2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 393.09472610g/mol
• Monoisotopic Mass: 393.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one

Comprehensive Analysis of 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one (CAS No. 565422-92-6)

The compound 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one (CAS No. 565422-92-6) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines a 1,2,4-triazole core with furan and benzyl substituents, linked to a 4-fluorophenyl moiety via a sulfanyl-ethanone bridge. This intricate design has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity.

Recent studies highlight the growing interest in heterocyclic compounds like 1,2,4-triazoles, which are frequently searched in academic and industrial databases. The presence of the furan ring in this compound is particularly noteworthy, as furan derivatives are often associated with antimicrobial and anti-inflammatory properties. Researchers are actively exploring its applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The 4-fluorophenyl group in CAS No. 565422-92-6 is another critical feature, as fluorinated aromatic compounds are known for their enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorination is a hot topic in optimizing drug candidates. Users frequently search for terms like "fluorinated drug intermediates" or "triazole-based bioactive molecules," reflecting the demand for such specialized compounds.

From a synthetic chemistry perspective, the sulfanyl-ethanone linker in this molecule offers versatility for further derivatization. This flexibility is crucial for structure-activity relationship (SAR) studies, a common focus in modern drug development. Searches for "sulfur-containing heterocycles" or "triazole-thioether synthesis" often lead to discussions about similar compounds, underscoring their relevance in organic synthesis.

In the context of green chemistry, researchers are also investigating eco-friendly synthetic routes for such molecules. The integration of furan—a renewable feedstock—into the structure of 565422-92-6 resonates with sustainability trends, a frequently searched topic in chemical forums. This dual focus on functionality and environmental impact makes the compound a compelling subject for further study.

Analytical characterization of 2-{4-benzyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-1-(4-fluorophenyl)ethan-1-one typically involves advanced techniques like NMR, HPLC, and mass spectrometry. These methods are essential for confirming purity and structure, addressing common queries such as "how to analyze triazole derivatives" or "HPLC methods for fluorinated compounds." Such details are critical for quality control in research and industrial settings.

In summary, CAS No. 565422-92-6 represents a fascinating intersection of medicinal chemistry, synthetic innovation, and sustainability. Its multifaceted structure and potential applications make it a valuable subject for ongoing research, aligning with numerous high-interest topics in the scientific community.